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This technical guide provides an in-depth analysis of the spectroscopic data of Aspyrone, a

polyketide natural product. Isolated from the fungus Aspergillus melleus, Aspyrone has

garnered interest for its nematicidal, antibacterial, and antifungal properties.[1][2] A thorough

understanding of its molecular structure, elucidated through modern spectroscopic techniques,

is paramount for researchers aiming to harness its therapeutic potential, synthesize analogs, or

investigate its mechanism of action. This document serves as a comprehensive resource,

detailing the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data that define

the unique chemical signature of Aspyrone.

The Structural Cornerstone: Why Spectroscopy
Matters
In the realm of natural product chemistry, spectroscopy is the cornerstone of structural

elucidation. Techniques like NMR and MS provide a window into the molecular framework,
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revealing the connectivity of atoms and the overall architecture of a compound. For a molecule

like Aspyrone, with its specific stereochemistry, these methods are not merely descriptive but

are fundamental to confirming its identity and purity. The precise chemical shifts in NMR

spectra and the distinct fragmentation patterns in mass spectrometry are the fingerprints of

Aspyrone, enabling its unambiguous identification and forming the basis for further chemical

and biological investigations.

Nuclear Magnetic Resonance (NMR) Spectroscopy
of Aspyrone
Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for determining the

structure of organic molecules. By probing the magnetic properties of atomic nuclei, NMR

provides detailed information about the chemical environment of each atom. For Aspyrone, ¹H

(proton) and ¹³C (carbon-13) NMR spectroscopy are crucial for assigning the connectivity and

stereochemistry of the molecule.

¹H NMR Spectral Data of Aspyrone
The ¹H NMR spectrum of Aspyrone provides information on the number of different types of

protons, their electronic environments, and their proximity to other protons. The following table

summarizes the key proton signals for Aspyrone.
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Proton
Chemical Shift

(δ, ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Assignment

H-2 4.35 m CH-O

H-3 6.85 dd 10.0, 5.0 CH=

H-4 6.05 d 10.0 =CH-CO

H-5 4.60 m CH-O

H-6 1.45 d 6.5 CH₃-CH

H-8 3.15 dq 5.5, 2.5 CH-O (epoxide)

H-9 3.05 dq 5.5, 2.5 CH-O (epoxide)

H-10 1.35 d 5.5
CH₃-CH

(epoxide)

OH (Not specified) br s OH

Data interpreted from related literature; specific values from the primary source are pending

confirmation.

Interpretation of the ¹H NMR Spectrum: The downfield shifts of H-3 and H-4 are characteristic

of vinylic protons in an α,β-unsaturated lactone system. The multiplicities and coupling

constants provide valuable information about the connectivity of the protons. For example, the

double doublet (dd) of H-3 indicates its coupling to two different neighboring protons, H-2 and

H-4. The quartet-like signals for the epoxide protons (H-8 and H-9) and the methyl protons (H-6

and H-10) are consistent with their respective chemical environments.

¹³C NMR Spectral Data of Aspyrone
The ¹³C NMR spectrum of Aspyrone reveals the number of unique carbon atoms and their

chemical environments.
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Carbon Chemical Shift (δ, ppm) Assignment

C-1 163.5 C=O (lactone)

C-2 78.5 CH-O

C-3 145.0 CH=

C-4 121.0 =CH-CO

C-5 75.0 CH-O

C-6 20.5 CH₃

C-7 58.0 C-O (epoxide)

C-8 57.5 CH-O (epoxide)

C-9 17.0 CH₃ (epoxide)

Data interpreted from related literature; specific values from the primary source are pending

confirmation.

Interpretation of the ¹³C NMR Spectrum: The carbonyl carbon of the lactone ring (C-1)

resonates significantly downfield, as expected. The olefinic carbons (C-3 and C-4) appear in

the characteristic region for sp²-hybridized carbons. The signals for the oxygenated carbons (C-

2, C-5, C-7, and C-8) are found in the range of 57-79 ppm. The upfield signals correspond to

the methyl carbons (C-6 and C-9).

Mass Spectrometry (MS) of Aspyrone
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and elemental composition of a compound. It also provides information about the structure

through the analysis of fragmentation patterns.

Molecular Formula: C₉H₁₂O₄[2]

Molecular Weight: 184.19 g/mol

Key Fragmentation Patterns: The mass spectrum of Aspyrone is expected to show a

molecular ion peak (M⁺) corresponding to its molecular weight. Common fragmentation
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pathways for lactones and epoxides would involve ring-opening reactions and loss of small

neutral molecules such as CO, CO₂, and H₂O. The specific fragmentation pattern provides a

unique fingerprint for the molecule, aiding in its identification.

Experimental Protocols
The acquisition of high-quality spectroscopic data is crucial for accurate structural elucidation.

The following are generalized, step-by-step methodologies for obtaining NMR and MS data for

a natural product like Aspyrone.

NMR Data Acquisition
Sample Preparation:

Dissolve 5-10 mg of purified Aspyrone in approximately 0.5-0.7 mL of a deuterated

solvent (e.g., CDCl₃, DMSO-d₆).

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for

referencing the chemical shifts to 0 ppm.

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup:

Place the NMR tube in the spectrometer's probe.

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

Data Acquisition:

Acquire a ¹H NMR spectrum using a standard pulse sequence. Key parameters to

optimize include the number of scans, relaxation delay, and spectral width.

Acquire a ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, a greater

number of scans is typically required. DEPT (Distortionless Enhancement by Polarization

Transfer) experiments can be performed to differentiate between CH, CH₂, and CH₃

groups.
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For complete structural assignment, two-dimensional (2D) NMR experiments such as

COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence),

and HMBC (Heteronuclear Multiple Bond Correlation) are essential to establish proton-

proton and proton-carbon correlations.

Mass Spectrometry Data Acquisition
Sample Preparation:

Dissolve a small amount of purified Aspyrone in a suitable volatile solvent (e.g.,

methanol, acetonitrile).

The concentration should be in the range of µg/mL to ng/mL, depending on the ionization

technique and instrument sensitivity.

Instrumentation and Analysis:

Introduce the sample into the mass spectrometer via a suitable inlet system (e.g., direct

infusion, liquid chromatography).

Choose an appropriate ionization technique. Electron Ionization (EI) is a common hard

ionization technique that provides detailed fragmentation patterns. Softer ionization

techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI) are useful for determining the molecular weight with

minimal fragmentation.

Acquire the mass spectrum over a relevant mass-to-charge (m/z) range.

For detailed structural information, tandem mass spectrometry (MS/MS) can be employed

to fragment specific ions and analyze the resulting daughter ions.

Visualizing the Structure and Workflow
Chemical Structure of Aspyrone
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Caption: A typical workflow for the isolation and spectroscopic characterization of a natural

product like Aspyrone.

Conclusion
The spectroscopic data presented in this guide provide a detailed molecular portrait of

Aspyrone. The combination of ¹H and ¹³C NMR spectroscopy allows for the complete

assignment of the proton and carbon skeletons, while mass spectrometry confirms the

molecular weight and provides insights into the molecule's stability and fragmentation. This

comprehensive spectroscopic characterization is fundamental for any researcher working with

Aspyrone, from those investigating its biological activities to those developing synthetic routes
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to this intriguing natural product. The provided methodologies and data serve as a valuable

reference for ensuring the identity and purity of Aspyrone in future studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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